(E)-3-(1,3-Benzodioxol-5-yl)-1-(3-pyrrolidin-1-ylazetidin-1-yl)prop-2-en-1-one
Cat. No. B2454594
CAS RN:
2321336-20-1
M. Wt: 300.358
InChI Key: DCXJSBCNSYOTSA-GQCTYLIASA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Molecular Structure Analysis
The molecular structure analysis of this compound is not available in the search results .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results .Scientific Research Applications
Supramolecular Structures and Synthesis
- A study by (Low et al., 2002) explored the supramolecular structures of compounds related to (E)-3-(1,3-Benzodioxol-5-yl)-1-(3-pyrrolidin-1-ylazetidin-1-yl)prop-2-en-1-one. They examined compounds containing 1,3-benzodioxol-5-yl and found significant intramolecular hydrogen bonding and pi-pi stacking interactions, which are crucial for understanding molecular assembly and interaction.
- (Ashok et al., 2014) focused on the synthesis of similar compounds using ultrasound and microwave-assisted techniques, emphasizing efficient preparation methods for these types of molecules.
Molecular and Electronic Structures
- A study by (Low et al., 2004) analyzed the molecular-electronic structures of 1-(6-amino-1,3-benzodioxol-5-yl)-3-arylprop-2-en-1-ones. They revealed polarized molecular-electronic structures and specific hydrogen bonding patterns, contributing to our understanding of molecular interactions and properties.
Antimicrobial and Antifungal Activities
- (Kostenko et al., 2015) synthesized and evaluated the antibacterial properties of compounds related to this compound, finding significant antibacterial properties.
- (Kuzenkov & Zakharychev, 2019) reported the synthesis of compounds with good fungicidal activity, demonstrating potential applications in agricultural and pharmaceutical fields.
Anticancer Activity and Molecular Docking
- (Alphonsa, 2020) designed and synthesized derivatives for anticancer activity. Their study highlighted the importance of molecular docking in understanding the interaction between these compounds and biological targets.
Vibrational Spectroscopic Studies
- (Al-Wabli et al., 2016) conducted vibrational spectroscopic studies on similar compounds, providing insights into their molecular properties and potential applications in material science.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-1-(3-pyrrolidin-1-ylazetidin-1-yl)prop-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3/c20-17(19-10-14(11-19)18-7-1-2-8-18)6-4-13-3-5-15-16(9-13)22-12-21-15/h3-6,9,14H,1-2,7-8,10-12H2/b6-4+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCXJSBCNSYOTSA-GQCTYLIASA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2CN(C2)C(=O)C=CC3=CC4=C(C=C3)OCO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(C1)C2CN(C2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate](/img/structure/B2454512.png)
![1,3-Dimethyl-6-(5-pyrimidin-2-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-2,4-dione](/img/structure/B2454513.png)
![N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide](/img/structure/B2454515.png)
![ethyl 2-(2-((9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2454524.png)
![4-methyl-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide](/img/structure/B2454532.png)
